Methods of synthesis of nitrogen-containing heterocycles using ureas and related compounds

Russian Chemical Reviews Pub Date: DOI: 10.1070/RC1998v067n04ABEH000295

Abstract

The review surveys numerous experimental data on the application of ureas in the syntesis of mono- and bi-cyclic nitrogen-containing heterocycles with the exception of pyrimidines and hydantoins. The methods of synthesis of phthalocyanines, diazepines, and diazocines from urea and its derivatives are also examined. The bibliography includes 220 references. The review surveys numerous experimental data on the application of ureas in the syntesis of mono- and bi-cyclic nitrogen-containing heterocycles with the exception of pyrimidines and hydantoins. The methods of synthesis of phthalocyanines, diazepines, and diazocines from urea and its derivatives are also examined. The bibliography includes 220 references.

Recommended Literature